2-(8-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)acetic acid hydrochloride

• IUPAC Name: 2-(8-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C10H14N2O2.ClH/c1-7-3-2-4-12-8(5-9(13)14)6-11-10(7)12;/h6-7H,2-5H2,1H3,(H,13,14);1H
• InChI Key: JVQFACFSSAGKLN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN2C1=NC=C2CC(=O)O.Cl
• Molecular Formula: C10H15ClN2O2
• Molecular Weight: 230.69 g/mol
• CAS RN: 2155852-35-8

Description

Synthesis Analysis

The synthesis of similar compounds, such as 5,6,7,8-tetrahydroimidazo [1,2-a]pyrimidine-2-carbohydrazide derivatives, has been accomplished in six steps from commercially available 2-amino pyrimidine. The structures of the synthesized compounds were confirmed by 1H, 13C NMR, Mass and IR spectral data.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H11N3.ClH/c1-6-5-10-3-2-8-4-7 (10)9-6;/h5,8H,2-4H2,1H3;1H. This code provides a unique identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored at 4°C and protected from light.

Scientific Research Applications

Synthesis and Structural Studies

A study by Chui et al. (2004) involved the preparation of compounds closely related to 2-(8-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)acetic acid hydrochloride. These compounds were synthesized from 2-aminopyridines, exploring molecular conformations in both solution and crystal form based on NMR spectral and X-Ray data (Chui et al., 2004).

Selective Cyclization in Chemical Synthesis

Faty et al. (2015) demonstrated the selective cyclization of S-substituted imidazolethione, leading to the synthesis of polysubstituted imidazothiazoles, which are structurally similar to the compound . This research highlights the versatility of these compounds in chemical synthesis (Faty et al., 2015).

Halogenation Processes

Yutilov et al. (2005) investigated the halogenation of imidazo[4,5-b]pyridines, closely related to the compound of interest. This study provides insights into the pathways and outcomes of halogenation reactions, which are critical for modifying the properties of such compounds (Yutilov et al., 2005).

Antiinflammatory Activity Research

Abignente et al. (1982) synthesized a series of compounds including 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids and evaluated them for antiinflammatory activities. This research indicates the potential medicinal applications of similar compounds (Abignente et al., 1982).

Emissive Properties in Organic Dyes

Marchesi et al. (2019) synthesized a series of tetrahydro (imidazo[1,5-a]pyridin-3-yl)phenols, which are structurally related to the compound . They investigated the photophysical properties of these compounds, indicating their potential use in organic dyes and fluorescence applications (Marchesi et al., 2019).

Safety and Hazards

The compound is labeled with the signal word “Warning” and is associated with the following hazard statements: H302, H315, H319, H335. These codes indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.